molecular formula C13H13N5S B5647660 4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

Cat. No. B5647660
M. Wt: 271.34 g/mol
InChI Key: RPGMYBQMVSVJFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar triazole and benzimidazole derivatives involves nucleophilic substitution reactions and intramolecular cyclization processes, leading to a variety of compounds with potential biological activities (Barot, Manna, & Ghate, 2017). These methodologies underscore the versatility and reactivity of the triazole and benzimidazole frameworks in constructing complex molecules.

Molecular Structure AnalysisMolecular structure analysis using X-ray diffraction and DFT calculations has been performed on similar compounds, revealing insights into their geometric configurations, vibrational frequencies, and chemical shift values (Karakurt, Dinçer, Çetin, & Şekerci, 2010). These studies provide a foundation for understanding the structural attributes of "4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione."

Chemical Reactions and Properties

The compound's chemical reactivity and properties can be inferred from related research on benzimidazole and triazole derivatives, which demonstrate a range of reactions including cycloadditions, substitutions, and transformations leading to diverse biological activities (Kuș et al., 2008). These studies highlight the chemical versatility of the triazole and benzimidazole cores.

Physical Properties Analysis

The physical properties of similar molecules, such as solubility, melting points, and crystalline structure, have been characterized through experimental and computational methods. These properties are crucial for understanding the behavior of these compounds under different conditions and for their application in various fields (Cansiz et al., 2012).

properties

IUPAC Name

3-(1H-benzimidazol-2-ylmethyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13N5S/c1-2-7-18-12(16-17-13(18)19)8-11-14-9-5-3-4-6-10(9)15-11/h2-6H,1,7-8H2,(H,14,15)(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPGMYBQMVSVJFS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCN1C(=NNC1=S)CC2=NC3=CC=CC=C3N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13N5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.